3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide

• Molecular Formula: C15H15BrN2O3S
• Molecular Weight: 383.3 g/mol
• IUPAC Name: 3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• InChI: InChI=1S/C15H15BrN2O3S/c16-13-3-1-2-12(10-13)15(19)18-9-8-11-4-6-14(7-5-11)22(17,20)21/h1-7,10H,8-9H2,(H,18,19)(H2,17,20,21)
• InChI Key: PEIIUIBEHLMNKD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N

Description

3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide is a chemical compound that has been extensively studied in scientific research due to its potential applications in the field of medicinal chemistry. This compound has been found to possess a range of biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide involves its ability to inhibit carbonic anhydrase. This enzyme is responsible for the conversion of carbon dioxide to bicarbonate, which is an important process for maintaining acid-base balance in the body. Inhibition of this enzyme can lead to a decrease in bicarbonate production, which can have therapeutic effects in a range of conditions.
Biochemical and Physiological Effects
In addition to its inhibition of carbonic anhydrase, 3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide has been found to possess a range of other biochemical and physiological effects. These include its ability to inhibit the growth of cancer cells, reduce inflammation, and modulate immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide in lab experiments is its ability to selectively inhibit carbonic anhydrase, which makes it a useful tool for studying the role of this enzyme in various biological processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide. These include further studies on its potential therapeutic applications in the treatment of conditions such as glaucoma, epilepsy, and cancer. Additionally, research could be conducted to optimize the synthesis of this compound and improve its solubility in water, which would make it more useful for a wider range of experimental settings.

Synthesis Methods

The synthesis of 3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide involves the reaction of 4-aminobenzenesulfonamide with 2-bromoethylamine hydrobromide in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 3-bromobenzoyl chloride to yield the final product.

Scientific Research Applications

3-bromo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to possess a range of biological activities, including inhibition of carbonic anhydrase, which is an enzyme that plays a key role in the regulation of acid-base balance in the body. This inhibition has potential therapeutic applications in the treatment of conditions such as glaucoma, epilepsy, and cancer.